molecular formula C17H13NOS B13088936 4-[3-(2-Methanethioylphenyl)propanoyl]benzonitrile

4-[3-(2-Methanethioylphenyl)propanoyl]benzonitrile

Cat. No.: B13088936
M. Wt: 279.4 g/mol
InChI Key: LZCJUYZRYSWZMG-UHFFFAOYSA-N
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Description

4-[3-(2-Methanethioylphenyl)propanoyl]benzonitrile is an organic compound that features a benzonitrile group attached to a propanoyl chain, which is further substituted with a methanethioylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(2-Methanethioylphenyl)propanoyl]benzonitrile can be achieved through a multi-step process involving the following key steps:

  • Formation of the Methanethioylphenyl Intermediate: : This step involves the introduction of a methanethioyl group to a phenyl ring. This can be achieved through a Friedel-Crafts acylation reaction using methanethioyl chloride and a suitable catalyst such as aluminum chloride.

  • **Attachment of the Propan

Properties

Molecular Formula

C17H13NOS

Molecular Weight

279.4 g/mol

IUPAC Name

4-[3-(2-methanethioylphenyl)propanoyl]benzonitrile

InChI

InChI=1S/C17H13NOS/c18-11-13-5-7-15(8-6-13)17(19)10-9-14-3-1-2-4-16(14)12-20/h1-8,12H,9-10H2

InChI Key

LZCJUYZRYSWZMG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CCC(=O)C2=CC=C(C=C2)C#N)C=S

Origin of Product

United States

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